Cas no 2171664-25-6 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidopent-4-enoic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidopent-4-enoic acid
• CAS No: 2171664-25-6
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6592788
• PubChem ID: 165478473
• Update Time: 2025-05-21

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidopent-4-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidopent-4-enoic acid
• 2171664-25-6
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylbutanamido]pent-4-enoic acid
• EN300-1515893

• Inchi： 1S/C26H30N2O5/c1-4-9-22(23(29)30)28-24(31)26(2,3)14-15-27-25(32)33-16-21-19-12-7-5-10-17(19)18-11-6-8-13-20(18)21/h4-8,10-13,21-22H,1,9,14-16H2,2-3H3,(H,27,32)(H,28,31)(H,29,30)
• InChI Key： RXZHZROYPVSDRY-UHFFFAOYSA-N
• SMILES： O(C(NCCC(C(NC(C(=O)O)CC=C)=O)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidopent-4-enoic acid

Chemical Compound CAS No: 2171664-25-6 - 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidopent-4-enoic Acid

The compound with CAS number 2171664-25-6, known as 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylbutanamidopent-4-enoic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of biopharmaceuticals, catalytic chemistry, and bioconjugation. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a key element in peptide synthesis and protection strategies.

The Fmoc group, as highlighted in its name ({(9H-fluoren-9-yl)methoxycarbonyl}), plays a pivotal role in modern peptide synthesis. It serves as a protecting group for amino acids during solid-phase synthesis, ensuring precise control over the sequence and structure of the final product. Recent advancements in peptide chemistry have further enhanced the utility of Fmoc-containing compounds, particularly in the development of bioactive molecules and drug delivery systems.

Research into this compound has revealed its potential applications in drug delivery systems and targeted therapies. The presence of the pentenoic acid moiety suggests that this compound may exhibit unique reactivity or bioavailability properties, making it a promising candidate for further exploration in medicinal chemistry. Studies have also indicated that this compound could serve as a precursor for more complex molecules, leveraging its structural versatility to create novel bioactive agents.

In terms of synthesis, this compound is typically prepared through multi-step processes involving nucleophilic acyl substitution and coupling reactions. The use of advanced catalytic techniques has significantly improved the yield and purity of this compound, making it more accessible for research and development purposes. Its synthesis also highlights the importance of stereochemistry and regioselectivity in organic chemistry, particularly in the construction of complex molecular architectures.

The structural features of 2,2-dimethylbutanamido group suggest that this compound may exhibit enhanced stability and solubility properties compared to its analogs. These attributes are critical for its potential application in biological systems, where stability and bioavailability are paramount. Recent studies have also explored the use of this compound in enzyme-catalyzed reactions, demonstrating its compatibility with biocatalysts and its potential role in green chemistry initiatives.

From an environmental standpoint, the synthesis and application of this compound align with current trends toward sustainable chemical processes. Its use in eco-friendly reactions and its compatibility with renewable resources make it a valuable addition to the arsenal of tools available to chemists and biologists alike.

In conclusion, CAS No: 2171664-25-6 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure, incorporating both Fmoc protection and pentenoic acid functionalities, positions it as a key player in contemporary chemical research. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to the fields of biopharmaceuticals, catalysis, and beyond.